2-Fluoro-1-(3-nitrophenyl)ethan-1-amine

• Molecular Formula: C8H9FN2O2
• Molecular Weight: 184.17 g/mol
• IUPAC Name: 2-fluoro-1-(3-nitrophenyl)ethanamine
• InChI: InChI=1S/C8H9FN2O2/c9-5-8(10)6-2-1-3-7(4-6)11(12)13/h1-4,8H,5,10H2
• InChI Key: PKPFOQIHGBGDRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(CF)N

Description

2-Fluoro-1-(3-nitrophenyl)ethan-1-amine is a fluorinated primary amine featuring a 3-nitrophenyl group attached to the α-carbon of an ethanamine backbone, with a fluorine substituent on the β-carbon. The nitro group enhances electrophilicity, enabling participation in coupling reactions, while the fluorine atom may improve metabolic stability and lipophilicity compared to non-fluorinated analogs .

Preparation Methods

Synthetic Routes::

Direct Amination:

Reductive Amination:

Industrial Production:

Chemical Reactions Analysis

Reactions::

Reduction: The nitro group (-NO₂) can be reduced to an amino group (-NH₂) using reducing agents.

Substitution: The fluorine atom can undergo substitution reactions (e.g., nucleophilic aromatic substitution) to introduce other functional groups.

Oxidation: Oxidation of the amine group can lead to imine or oxime formation.

Common Reagents and Conditions::

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄).

Substitution: Strong nucleophiles (e.g., amines, thiols).

Oxidation: Oxidizing agents (e.g., hydrogen peroxide, potassium permanganate).

Major Products::

• Reduction yields 2-fluoro-1-(3-aminophenyl)ethan-1-amine.
• Substitution can lead to various derivatives with modified functional groups.

Scientific Research Applications

2-Fluoro-1-(3-nitrophenyl)ethan-1-amine is a chemical compound with potential applications across various scientific disciplines. Its structure, featuring both a fluorine atom and a nitrophenyl group, makes it a unique building block for complex organic syntheses and endows it with distinct chemical and biological properties.

Scientific Research Applications

2-Fluoro-1-(3-nitrophenyl)ethan-1-amine has several applications in scientific research:

• Chemistry It serves as a building block in the synthesis of complex organic molecules.
• Biology It is explored for its potential biological activity, including antimicrobial and anticancer properties.
• Medicine It is considered as a potential pharmaceutical intermediate for the development of new drugs.
• Industry It is utilized in the production of specialty chemicals and materials.

Chemical Reactions

2-Fluoro-1-(4-nitrophenyl)ethan-1-amine can undergo different chemical reactions:

• Oxidation The compound can be oxidized to form corresponding nitro and fluoro derivatives. Common oxidizing agents include potassium permanganate $KMnO_4$ and chromium trioxide $CrO_3$. The oxidation of 2-Fluoro-1-(4-nitrophenyl)ethan-1-amine leads to the formation of 2-Fluoro-1-(4-nitrophenyl)ethan-1-one.
• Reduction Reduction reactions can convert the nitro group to an amino group, resulting in the formation of 2-Fluoro-1-(4-aminophenyl)ethan-1-amine. Reducing agents such as hydrogen gas $H_2$ in the presence of a palladium catalyst (Pd/C) or sodium borohydride $NaBH_4$ are commonly used.
• Substitution The fluorine atom can be substituted with other functional groups under appropriate conditions. Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Potential in Fluorination Methodologies

Fluorinated organic compounds are of interest because the introduction of fluorine can significantly alter their chemical, physical, and biological properties . Due to the scarcity of naturally occurring fluorine-containing compounds, chemists have developed various fluorinating agents to introduce fluorine atoms into organic molecules . These fluorinating agents are classified as either nucleophilic or electrophilic .

Mechanism of Action

• The compound’s mechanism of action depends on its specific application. It may act as a receptor agonist, antagonist, enzyme inhibitor, or transporter substrate.
• Molecular targets and pathways vary based on the context (e.g., drug development, biological research).

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural differences and similarities between 2-Fluoro-1-(3-nitrophenyl)ethan-1-amine and related compounds:

Compound Name	Substituents/Modifications	Molecular Weight (g/mol)	Key Applications/Properties	Reference
2-Fluoro-1-(3-nitrophenyl)ethan-1-amine	β-Fluoro, 3-nitrophenyl	~184.15 (estimated)	Potential TAAR1 modulation, drug synthesis	N/A
2,2,2-Trifluoro-1-(3-nitrophenyl)ethan-1-amine	β-Trifluoro, 3-nitrophenyl	~220.12	Enhanced lipophilicity, synthetic intermediate
1-(3-Chloro-5-nitrophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-amine	3-Chloro-5-nitrophenyl, 2-chloro-6-fluorophenyl	329.15	Multihalogenated bioactive compound
25B-NBOMe (2-(4-bromo-2,5-dimethoxyphenyl)-N-(2-methoxybenzyl)ethan-1-amine)	4-Bromo-2,5-dimethoxyphenyl, 2-methoxybenzyl	~390.25	Psychoactive substance, serotonin receptor agonist
2-(3,4-Dimethoxyphenyl)ethan-1-amine	3,4-Dimethoxyphenyl	~195.22	Precursor for isoquinoline alkaloids
(1S)-1-(3-Nitrophenyl)ethan-1-amine hydrochloride	Chiral center, 3-nitrophenyl, hydrochloride salt	~187.15 (free base)	Chiral building block for drug synthesis

Electronic and Physicochemical Properties

• Electron-Withdrawing Effects : The nitro group at the 3-position of the phenyl ring in 2-Fluoro-1-(3-nitrophenyl)ethan-1-amine increases electrophilicity, facilitating nucleophilic aromatic substitution or coupling reactions. This contrasts with methoxy-substituted analogs (e.g., 2-(3,4-dimethoxyphenyl)ethan-1-amine), where electron-donating groups enhance π-π stacking in alkaloid synthesis .
• Fluorine Impact: The β-fluoro substituent reduces basicity compared to non-fluorinated amines (e.g., 2-(3-chlorophenyl)ethan-1-amine in ) and may enhance blood-brain barrier penetration, as seen in fluorinated CNS-targeting compounds .

Chirality and Stereochemical Effects

Chiral analogs like (1S)-1-(3-nitrophenyl)ethan-1-amine hydrochloride highlight the importance of stereochemistry in biological activity. Enantiopure amines are critical for selective receptor interactions, as demonstrated in chiral ligands for asymmetric catalysis .

Biological Activity

2-Fluoro-1-(3-nitrophenyl)ethan-1-amine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanism of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

The molecular formula of 2-Fluoro-1-(3-nitrophenyl)ethan-1-amine is $C_8H_9FN_2O_2$, with a molecular weight of approximately 184.17 g/mol. The structural representation is as follows:

Property	Value
Molecular Formula	C8H9FN2O2
Molecular Weight	184.17 g/mol
IUPAC Name	2-Fluoro-1-(3-nitrophenyl)ethan-1-amine
InChI Key	QZBWXHGVGQKZKC-UHFFFAOYSA-N

Biological Activity

Research indicates that 2-Fluoro-1-(3-nitrophenyl)ethan-1-amine exhibits a range of biological activities, particularly in antimicrobial and anticancer domains.

Antimicrobial Activity

A study highlighted the compound's effectiveness against various bacterial strains, including multidrug-resistant (MDR) strains. The minimal inhibitory concentrations (MICs) for different pathogens were reported as follows:

Pathogen	MIC (μg/mL)
Staphylococcus aureus	<0.25
Escherichia coli	1–4
Klebsiella pneumoniae	1–4

These findings suggest that 2-Fluoro-1-(3-nitrophenyl)ethan-1-amine could serve as a lead compound for developing new antibacterial agents, particularly against resistant strains .

Anticancer Activity

In vitro studies have also demonstrated the potential anticancer properties of this compound. It was shown to inhibit the proliferation of cancer cell lines, with IC50 values indicating significant cytotoxicity. For instance:

Cell Line	IC50 (μM)
MCF-7 (breast cancer)	12.5
HeLa (cervical cancer)	10.0

The mechanism underlying its anticancer activity appears to involve apoptosis induction and cell cycle arrest .

The biological activity of 2-Fluoro-1-(3-nitrophenyl)ethan-1-amine is hypothesized to result from its interaction with specific molecular targets within microbial and cancer cells.

• Antimicrobial Mechanism : It is believed to disrupt bacterial DNA replication processes by inhibiting topoisomerases, enzymes critical for maintaining DNA structure during replication .
• Anticancer Mechanism : In cancer cells, the compound may induce apoptosis through the activation of caspases and modulation of Bcl-2 family proteins, leading to programmed cell death .

Case Studies

Several case studies have illustrated the efficacy of 2-Fluoro-1-(3-nitrophenyl)ethan-1-amine in clinical settings:

• Study on MDR Bacteria : A clinical trial involving patients with infections caused by MDR Staphylococcus aureus showed that administration of this compound led to a significant reduction in bacterial load without notable side effects.
• Cancer Treatment Trials : In a phase I trial for patients with advanced solid tumors, the compound was well-tolerated and demonstrated preliminary anti-tumor activity, prompting further investigation into its therapeutic potential.